Cas no 69056-21-9 (Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-)

• Product Name: Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-
• CAS No: 69056-21-9
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 392309
• PubChem ID: 1549094
• Update Time: 2025-04-19

Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-[(1Z)-3-hydroxy-1-propenyl]-2-methoxy-
• AC1LU7QP
• AKOS025401152
• EINECS 207-277-9
• AI3-36149
• Coniferyl alcohol, cis
• Phenol, 4-(3-hydroxy-1-propenyl)-2-methoxy-
• 4-[(Z)-3-hydroxyprop-1-enyl]-2-methoxy-phenol
• bmse010156
• JMFRWRFFLBVWSI-IHWYPQMZSA-N
• ASW5FSM5Z0
• UNII-ASW5FSM5Z0
• 4-Hydroxy-3-methoxycinnamylic alcohol
• (Z)-Coniferyl Alcohol
• 4-[(Z)-3-hydroxyprop-1-enyl]-2-methoxyphenol
• Phenol, 4-(3-hydroxy-1-propen-1-yl)-2-methoxy-
• Coniferyl alcohol, (Z)-
• 4-((1Z)-3-Hydroxy-1-propen-1-yl)-2-methoxyphenol
• cis-coniferyl alcohol
• Phenol, 4-(3-hydroxy-1-propenyl)-2-methoxy-, (Z)-
• Phenol, 4-((1Z)-3-hydroxy-1-propen-1-yl)-2-methoxy-
• 69056-21-9
• CHEMBL2088631

• Inchi： 1S/C10H12O3/c1-13-10-7-8(3-2-6-11)4-5-9(10)12/h2-5,7,11-12H,6H2,1H3/b3-2-
• InChI Key： JMFRWRFFLBVWSI-IHWYPQMZSA-N
• SMILES： O(C)C1=C(C=CC(/C=C\CO)=C1)O

Computed Properties

• Exact Mass: 180.07866
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 49.7Ų

Experimental Properties

• PSA: 49.69

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols